Cas no 186203-08-7 (1-Benzyl-3-Trifluoromethyl-Pyrrolidine-3-Carboxylic Acid)

• Product Name: 1-Benzyl-3-Trifluoromethyl-Pyrrolidine-3-Carboxylic Acid
• CAS No: 186203-08-7
• MF: C₁₃H₁₄F₃NO₂
• MW: 273.250974178314
• MDL: MFCD11848045
• CID: 114771
• PubChem ID: 19691367
• Update Time: 2025-06-21

1-Benzyl-3-Trifluoromethyl-Pyrrolidine-3-Carboxylic Acid Chemical and Physical Properties

Names and Identifiers

• 3-Pyrrolidinecarboxylicacid, 1-(phenylmethyl)-3-(trifluoromethyl)-
• 1-benzyl-3-(trifluoromethyl)pyrrolidine-3-carboxylic acid
• 1-Benzyl-3-trifluoromethyl-pyrrolidine-3-carboxylic acid
• 1-benzyl-3-(trifluoromethyl)pyrrolidine-3-carboxylic acid(WX191526)
• AKOS011164253
• SCHEMBL8573303
• MFCD11848045
• AS-70173
• 186203-08-7
• Z884299902
• CS-0216759
• 1-benzyl-3-trifluoromethylpyrrolidine-3-carboxylic acid
• W15283
• 1-benzyl-3-(trifluoromethyl)pyrrolidine-3-carboxylicacid
• EN300-58944
• DTXSID10599238
• DB-421453
• 1-Benzyl-3-Trifluoromethyl-Pyrrolidine-3-Carboxylic Acid

• MDL： MFCD11848045
• Inchi： 1S/C13H14F3NO2/c14-13(15,16)12(11(18)19)6-7-17(9-12)8-10-4-2-1-3-5-10/h1-5H,6-9H2,(H,18,19)
• InChI Key： BLIQUJLAJXRXSG-UHFFFAOYSA-N
• SMILES： FC(C1(C(=O)O)CN(CC2C=CC=CC=2)CC1)(F)F

Computed Properties

• Exact Mass: 273.09772
• Monoisotopic Mass: 273.09766318g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 19
• Rotatable Bond Count: 4
• Complexity: 339
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.1
• Topological Polar Surface Area: 40.5Ų

Experimental Properties

• PSA: 40.54

Additional information on 1-Benzyl-3-Trifluoromethyl-Pyrrolidine-3-Carboxylic Acid

Introduction to 1-Benzyl-3-Trifluoromethyl-Pyrrolidine-3-Carboxylic Acid (CAS No. 186203-08-7)

1-Benzyl-3-Trifluoromethyl-Pyrrolidine-3-Carboxylic Acid, identified by the Chemical Abstracts Service Number (CAS No.) 186203-08-7, is a specialized organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal research. This compound belongs to the pyrrolidine class of heterocyclic molecules, characterized by a six-membered ring containing one nitrogen atom. The presence of a benzyl group at the 1-position and a trifluoromethyl group at the 3-position introduces unique electronic and steric properties, making it a valuable scaffold for drug discovery and development.

The trifluoromethyl moiety is particularly noteworthy due to its widespread use in medicinal chemistry. This functional group enhances metabolic stability, lipophilicity, and binding affinity, thereby improving the pharmacokinetic and pharmacodynamic profiles of bioactive molecules. In contrast, the benzyl group contributes to the solubility and overall flexibility of the molecule, facilitating its interaction with biological targets. The combination of these substituents in 1-Benzyl-3-Trifluoromethyl-Pyrrolidine-3-Carboxylic Acid makes it an intriguing candidate for further exploration in synthetic chemistry and drug design.

Recent advancements in computational chemistry and molecular modeling have enabled researchers to predict the potential biological activities of such compounds with greater accuracy. Studies have suggested that derivatives of pyrrolidine, particularly those incorporating fluorinated aromatic groups, exhibit promising properties as kinase inhibitors, G protein-coupled receptor modulators, and antiviral agents. The structural motif of 1-Benzyl-3-Trifluoromethyl-Pyrrolidine-3-Carboxylic Acid aligns well with these requirements, positioning it as a key intermediate in the synthesis of novel therapeutic agents.

In particular, the trifluoromethyl group has been extensively studied for its ability to modulate enzyme activity and receptor binding. For instance, trifluoromethylated compounds have shown enhanced binding affinity to enzymes such as Janus kinases (JAKs) and tyrosine kinases, which are implicated in various inflammatory and autoimmune diseases. The benzyl substituent further enhances the compound's potential by providing a site for further derivatization, allowing chemists to fine-tune its biological properties.

The synthesis of 1-Benzyl-3-Trifluoromethyl-Pyrrolidine-3-Carboxylic Acid typically involves multi-step organic reactions, including condensation reactions, nucleophilic substitutions, and fluorination processes. Advanced synthetic methodologies have been developed to improve yield and purity, ensuring that researchers have access to high-quality starting materials for their investigations. These synthetic routes often leverage transition metal catalysis and flow chemistry techniques to enhance efficiency and scalability.

One of the most compelling aspects of this compound is its versatility as a building block for more complex molecules. Researchers have utilized derivatives of 1-Benzyl-3-Trifluoromethyl-Pyrrolidine-3-Carboxylic Acid in the development of small-molecule inhibitors targeting cancer pathways. For example, modifications at the carboxylic acid position can yield amides or esters that interact with specific protein domains, disrupting aberrant signaling networks involved in tumor growth and progression.

The role of fluorine-containing compounds in modern drug discovery cannot be overstated. The introduction of fluorine atoms into molecular structures can significantly alter their pharmacological properties. In addition to enhancing metabolic stability, fluorine can influence electronic distributions within the molecule, leading to improved binding interactions with biological targets. This has led to numerous fluorinated drugs entering clinical trials over the past decade.

Furthermore, computational studies have identified potential applications of 1-Benzyl-3-Trifluoromethyl-Pyrrolidine-3-Carboxylic Acid in treating neurological disorders. Pyrrolidine derivatives have been shown to modulate neurotransmitter receptors such as serotonin and dopamine receptors, which are critical for regulating mood and cognitive function. The unique combination of substituents in this compound may make it an effective candidate for developing novel therapeutics targeting neurodegenerative diseases.

The pharmaceutical industry continues to invest heavily in research aimed at identifying new molecular entities with therapeutic potential. Compounds like 1-Benzyl-3-Trifluoromethyl-Pyrrolidine-3-Carboxylic Acid represent promising starting points for drug discovery efforts due to their well-defined structural features and predicted biological activities. As synthetic methodologies advance, access to increasingly complex derivatives will become more feasible.

Future research directions may focus on exploring novel synthetic routes that improve the accessibility of this compound while maintaining high purity standards. Additionally, investigations into its biological activity across a broader range of targets will be crucial for determining its full therapeutic potential. Collaborative efforts between synthetic chemists and biologists will be essential in translating laboratory findings into viable clinical candidates.

In conclusion,1-Benzyl-3-Trifluoromethyl-Pyrrolidine-3-Carboxylic Acid (CAS No. 186203-08-7) is a structurally interesting compound with significant potential in pharmaceutical research. Its unique combination of functional groups makes it an attractive scaffold for developing novel therapeutics targeting various diseases. As our understanding of molecular structure-function relationships continues to evolve，this compound will undoubtedly play a vital role in advancing drug discovery efforts worldwide.